BENGHE Foundational & Exploratory

Check Availability & Pricing

A Technical Overview of Triallyl Cyanurate:
Molecular Weight and Formula

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Triallyl cyanurate

Cat. No.: B085880

This guide provides a focused examination of the fundamental chemical properties of triallyl
cyanurate, specifically its molecular weight and formula. Triallyl cyanurate is a cross-linking
agent utilized in the polymer industry to enhance the thermal and mechanical properties of
various materials.[1][2] An accurate understanding of its molecular weight and formula is crucial
for stoichiometric calculations in polymer synthesis and material formulation.

Core Chemical Data

The essential quantitative data for triallyl cyanurate is summarized in the table below. This
information is foundational for any research or development work involving this compound.

Property Value

Molecular Formula C12H1sNsOs3[1][3][4][5][6]
Molecular Weight 249.27 g/mol [1][41[5]1[6][7]
CAS Number 101-37-1[1][3]

Derivation of Molecular Weight and Formula

The molecular formula and weight of triallyl cyanurate are not determined through a singular
experimental protocol but are rather fundamental properties derived from its chemical structure.
The molecular formula, C12H15N30s3, is an empirical representation of the number of atoms of
each element within one molecule of the compound.
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The molecular weight is calculated by summing the atomic weights of all atoms in the
molecular formula. This calculation is based on the standard atomic weights of carbon (C),
hydrogen (H), nitrogen (N), and oxygen (O).

Elemental Composition and Molecular Formula Derivation

The logical relationship for determining the molecular formula of triallyl cyanurate is based on
its elemental constituents.

Elemental Constituents

Carbon (C) Hydrogen (H) Nitrogen (N) Oxygen (O)
12 atoms 15 atoms 3 atoms 3 atoms

Molecular Formula
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Caption: Elemental composition of triallyl cyanurate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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